Cas no 758-21-4 (Silane, ethyldimethyl-)

• Product Name: Silane, ethyldimethyl-
• CAS No: 758-21-4
• MF: C₄H₁₁Si
• MW: 87.2156422138214
• MDL: MFCD00009016
• CID: 573613
• PubChem ID: 24856970
• Update Time: 2025-11-02

Silane, ethyldimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, ethyldimethyl-
• Ethyl Dimethylsilane
• ethyl(dimethyl)silicon
• dimethylethylsilane
• ethyl-dimethylsilicon
• Silane,ethyldimethyl
• Ethyldimethylsilane
• DTXSID90883561
• MFCD00009016
• 758-21-4
• Dimethylethylsilane, 98%
• AKOS015915495
• EINECS 212-061-2
• ethyldimethylsilyl
• KJISMKWTHPWHFV-UHFFFAOYSA-N

• MDL： MFCD00009016
• Inchi： 1S/C4H11Si/c1-4-5(2)3/h4H2,1-3H3
• InChI Key： KJISMKWTHPWHFV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)CC |^1:0|

Computed Properties

• Exact Mass: 88.07080
• Monoisotopic Mass: 87.063002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.668 g/mL at 25 °C(lit.)
• Boiling Point: 44-46 °C(lit.)
• Flash Point: Fahrenheit: -29.2 ° f
  Celsius: -34 ° c
  
• Refractive Index: n20/D 1.378(lit.)
• PSA: 0.00000
• LogP: 1.49300
• Vapor Pressure: 6.05 psi ( 20 °C)
• Solubility: Not determined

Silane, ethyldimethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S33-S36
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：I
• TSCA：Yes
• Hazard Level：3.1
• Safety Term：3.1
• Risk Phrases：R11
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Silane, ethyldimethyl-

Comprehensive Guide to Silane, ethyldimethyl- (CAS No. 758-21-4): Properties, Applications, and Industry Trends

Silane, ethyldimethyl- (CAS No. 758-21-4), also known as ethyldimethylsilane, is a versatile organosilicon compound widely used in industrial and research applications. This colorless, volatile liquid belongs to the alkylsilane family, characterized by its unique molecular structure combining silicon, carbon, and hydrogen atoms. With the growing demand for silicon-based materials in advanced technologies, understanding this compound's properties and applications has become increasingly relevant.

The chemical formula of Silane, ethyldimethyl- is C₄H₁₂Si, featuring an ethyl group and two methyl groups attached to a silicon atom. Its molecular weight of 88.22 g/mol and boiling point of approximately 54-56°C make it particularly useful in low-temperature applications. Recent searches on scientific platforms reveal growing interest in "ethyldimethylsilane uses in nanotechnology" and "CAS 758-21-4 safety data," reflecting its expanding role in modern material science.

One of the primary applications of Silane, ethyldimethyl- is as a precursor in chemical vapor deposition (CVD) processes. The semiconductor industry frequently utilizes this compound for depositing silicon-containing thin films, especially in the production of microelectronic devices. Researchers are particularly interested in its potential for creating low-k dielectric materials, which are crucial for next-generation computer chips with reduced power consumption and faster processing speeds.

In the field of surface modification, ethyldimethylsilane demonstrates excellent performance as a hydrophobizing agent. This property makes it valuable for treating glass, metals, and polymers to achieve water-repellent surfaces. Current industry trends show increased searches for "silane coupling agents for composite materials" and "758-21-4 in waterproof coatings," indicating its importance in developing advanced materials with tailored surface properties.

The synthesis of Silane, ethyldimethyl- typically involves the reaction of chlorodimethylsilane with ethylmagnesium bromide through a Grignard reaction. This well-established production method ensures high purity levels required for sensitive applications. Analytical techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for quality control, addressing the frequent search query "how to analyze ethyldimethylsilane purity."

Environmental considerations surrounding organosilicon compounds have led to increased research into the biodegradation pathways of materials like CAS 758-21-4. Recent studies focus on its behavior in various ecosystems, responding to the growing public interest in "green chemistry alternatives" and "sustainable silicon chemistry." While Silane, ethyldimethyl- is generally considered stable under normal conditions, proper handling procedures should always be followed according to manufacturer guidelines.

The pharmaceutical industry has explored derivatives of ethyldimethylsilane for potential drug delivery systems, particularly in lipophilic drug formulations. This application capitalizes on the compound's ability to modify solubility characteristics, a topic frequently searched as "silicon in medicinal chemistry." Additionally, its role in polymer chemistry continues to expand, with innovations in silicone elastomers and specialty rubbers that maintain flexibility at extreme temperatures.

Storage and handling of Silane, ethyldimethyl- require attention to its volatile nature and flammability. Best practices include keeping containers tightly sealed under inert atmosphere and storing at temperatures below 30°C. These precautions address common user concerns reflected in search terms like "proper storage of CAS 758-21-4" and "ethyldimethylsilane handling precautions."

Market analysis indicates steady growth in demand for Silane, ethyldimethyl-, particularly in Asia-Pacific regions where electronics manufacturing is expanding rapidly. The compound's role in renewable energy technologies, especially in photovoltaic cell production, has generated significant interest, as seen in search trends for "silanes in solar panel manufacturing." This aligns with global shifts toward sustainable energy solutions.

Future research directions for CAS 758-21-4 include exploring its potential in nanomaterial fabrication and advanced catalysis. The scientific community is particularly interested in its possible applications in quantum dot synthesis and molecular electronics, topics that frequently appear in recent literature searches. As material science continues to advance, ethyldimethylsilane is poised to play an increasingly important role in developing next-generation technologies.

Quality standards for Silane, ethyldimethyl- vary by application, with electronic-grade materials requiring particularly stringent purity specifications. This has led to increased searches for "CAS 758-21-4 technical specifications" and "ethyldimethylsilane purity grades." Manufacturers typically provide detailed certificates of analysis that include parameters such as assay percentage, water content, and impurity profiles to meet diverse industry requirements.

In conclusion, Silane, ethyldimethyl- (CAS No. 758-21-4) represents a critical component in modern material science with wide-ranging applications from electronics to specialty coatings. Its unique properties and versatility continue to drive innovation across multiple industries, while ongoing research explores new frontiers for this valuable organosilicon compound. As technology advances, the importance of understanding and utilizing ethyldimethylsilane will only continue to grow.